Ethyl 5-hydroxymethyl-3-methylisoxazole-4-carboxylate
Overview
Description
Ethyl 5-hydroxymethyl-3-methylisoxazole-4-carboxylate is a chemical compound with the molecular formula C8H11NO4 . It is used in the field of pharmaceutical testing .
Physical And Chemical Properties Analysis
Ethyl 5-hydroxymethyl-3-methylisoxazole-4-carboxylate has a molecular weight of 185.18 . Other physical and chemical properties such as boiling point, density, and refractive index can be inferred from similar compounds like Ethyl 3-ethyl-5-methylisoxazole-4-carboxylate, which has a boiling point of 71-72 °C/0.5 mmHg (lit.), a density of 1.066 g/mL at 25 °C, and a refractive index n20/D 1.4630 .Scientific Research Applications
Synthesis of Isoxazole Derivatives
An efficient synthesis method for ethyl 5-hydroxymethyl-3-methylisoxazole-4-carboxylate has been developed, which is instrumental in synthesizing various isoxazole derivatives. This process, which includes the reaction of ethyl acetoacetate with chloroacetyl chloride followed by treatment with hydroxylamine hydrochloride, is suitable for large-scale use and for use with chiral sulfides (Moorthie et al., 2007).
Application in Ring Transformation
A novel base-catalysed isoxazole-oxazole ring transformation was achieved using ethyl 5-hydroxy-3-(5-methylisoxazol-4-yl) isoxazole-4-carboxylate. This transformation is crucial in the synthesis of 4-cyano-5-methyloxazol-2-ylacetic acid, a precursor in the production of thienamycin (Doleschall & Seres, 1988).
Controlled-Release Formulations
The compound was used in the development of controlled-release formulations based on Hymexazol, a fungicidal agent. The release rates of the active agent were studied under different pH conditions, indicating the potential for creating chemically controlled-release formulations (Tai et al., 2002).
Immunomodulatory Agents
Ethyl 5-hydroxymethyl-3-methylisoxazole-4-carboxylate derivatives have been examined for their potential as immunomodulatory agents. The compound was converted into other forms that could serve as lead compounds for new series of immunomodulatory agents (Ryng & Szostak, 2009).
Structural Transformations and Synthesis
The compound is instrumental in various structural transformations and synthesis processes. For example, it has been used in the synthesis of ethyl 4-(isoxazol-4-yl)-2,4-dioxobutanoates and other derivatives, highlighting its versatility in organic chemistry (Obydennov et al., 2017).
Safety and Hazards
properties
IUPAC Name |
ethyl 5-(hydroxymethyl)-3-methyl-1,2-oxazole-4-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO4/c1-3-12-8(11)7-5(2)9-13-6(7)4-10/h10H,3-4H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IEEJBOFPPOHDNU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(ON=C1C)CO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-hydroxymethyl-3-methylisoxazole-4-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
